Cas no 150176-08-2 (Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 150176-08-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2188823
• PubChem ID: 86164709
• Update Time: 2025-05-19

Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• 3-(methoxycarbonyl)-υ-triazolo[3,4-a]pyridine
• EN300-7432262
• 150176-08-2
• pyrazolo[1,5-a]pyrimidin-5-(4h)-one
• SCHEMBL23961102
• AT24860
• methyl[1,2,3]triazolo[1,5-a]pyridine-3-carboxylate
• methyl triazolo[1,5-a]pyridine-3-carboxylate
• 839-304-0
• DB-297744
• methyl (1,2,3)triazolo(1,5-a)pyridine-3-carboxylate

• Inchi： 1S/C8H7N3O2/c1-13-8(12)7-6-4-2-3-5-11(6)10-9-7/h2-5H,1H3
• InChI Key： YXNPFPBARDKEEA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC=CN2N=N1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.5Ų

Additional information on Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate

Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS No. 150176-08-2): A Versatile Heterocyclic Compound for Modern Applications

In the realm of heterocyclic chemistry, Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS No. 150176-08-2) stands out as a structurally unique and functionally diverse compound. This fused bicyclic system, combining a triazole and pyridine moiety, has garnered significant attention in pharmaceutical research, material science, and synthetic chemistry due to its intriguing electronic properties and synthetic versatility.

The molecular architecture of Methyl triazolopyridine carboxylate features a 1,2,3-triazole ring annulated to a pyridine core, with an ester functional group at the 3-position. This particular arrangement contributes to its balanced lipophilicity and hydrogen-bonding capacity, making it an attractive scaffold for drug discovery. Recent literature highlights its growing importance as a privileged structure in medicinal chemistry, particularly in the development of kinase inhibitors and GPCR modulators.

From a synthetic perspective, Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate serves as a valuable building block for various transformations. The ester group can be readily hydrolyzed to the corresponding acid or reduced to the alcohol, while the triazolopyridine core participates in diverse cross-coupling reactions. These features align perfectly with current trends in click chemistry and fragment-based drug design, addressing the pharmaceutical industry's need for efficient molecular diversification.

The compound's fluorescence properties have sparked interest in materials science applications. Researchers are exploring triazolopyridine derivatives as potential organic light-emitting diode (OLED) materials and fluorescent probes for biological imaging. This connects with the growing demand for sustainable electronic materials and bioimaging tools in diagnostic applications.

In pharmaceutical contexts, the Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate scaffold appears in several investigational compounds targeting neurological disorders and inflammatory conditions. Its ability to mimic certain bioisosteres of purine nucleotides makes it particularly valuable in drug discovery programs. Recent patent literature reveals its incorporation in candidates for neurodegenerative disease treatment, reflecting the compound's relevance to current healthcare challenges.

The synthetic accessibility of 150176-08-2 has made it a popular intermediate in academic and industrial settings. Standard protocols typically involve cyclization reactions of appropriate pyridine precursors with azide reagents, followed by esterification. Process chemists have developed optimized routes that address common questions about yield improvement and byproduct minimization in its production.

From a regulatory standpoint, Methyl triazolopyridine carboxylate presents favorable characteristics for research applications. Its stability under standard laboratory conditions and well-characterized safety profile make it suitable for various experimental settings. These attributes respond to the increasing focus on green chemistry principles and laboratory safety in chemical research.

The commercial availability of CAS 150176-08-2 has expanded in recent years, with multiple suppliers offering the compound in research quantities. Market analysis indicates growing demand correlated with the expansion of high-throughput screening programs and combinatorial chemistry approaches in drug discovery. Pricing trends reflect its position as a specialty chemical with significant value in medicinal chemistry applications.

Analytical characterization of Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These standard techniques adequately address quality control requirements, with particular attention to potential isomers and synthetic byproducts. Such analytical considerations are crucial for researchers seeking high-purity building blocks for their synthetic projects.

Looking forward, the applications of triazolopyridine carboxylate derivatives appear poised for expansion. Emerging research explores their potential in metal-organic frameworks (MOFs) and catalytic systems, connecting with broader interests in sustainable chemistry and energy storage solutions. The compound's versatility ensures its continued relevance across multiple scientific disciplines.

For researchers working with CAS No. 150176-08-2, proper handling includes standard laboratory precautions despite its favorable safety profile. Storage recommendations typically suggest anhydrous conditions at room temperature, with attention to preventing prolonged exposure to light or moisture. These practical considerations address common queries about compound stability and storage best practices.

The scientific literature surrounding Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate continues to grow, with recent publications exploring novel synthetic methodologies and unexpected reactivity patterns. This expanding knowledge base supports its use in structure-activity relationship studies and molecular design projects, particularly in contexts requiring heterocyclic diversity.

In conclusion, Methyl [1,2,3]triazolo[1,5-a]pyridine-3-carboxylate (CAS No. 150176-08-2) represents a compelling example of how fused heterocyclic systems continue to enable scientific advancement across multiple disciplines. Its combination of synthetic accessibility, structural features, and functional versatility ensures its ongoing utility in addressing contemporary challenges in medicinal chemistry, materials science, and beyond.